Cas no 2119252-83-2 (methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate)

• Product Name: methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate
• CAS No: 2119252-83-2
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 5941634
• PubChem ID: 165660325
• Update Time: 2025-06-08

methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate
• EN300-1873038
• methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)propanoate
• 2119252-83-2

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-11-7-9(5-6-12(11)18)10(8-16)13(19)21-4/h5-7,10,18H,8,16H2,1-4H3,(H,17,20)
• InChI Key： KZMAOVXEEWSRTG-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C(=O)OC)CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Additional information on methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate

Introduction to Methyl 3-Amino-2-(3-{(tert-Butoxy)carbonylamino}-4-Hydroxyphenyl)Propanoate (CAS No. 2119252-83-2)

Methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate (CAS No. 2119252-83-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate includes a methyl ester group, an amino group, and a tert-butoxycarbonyl (Boc) protected amino group, along with a hydroxyl group on the aromatic ring. These functional groups contribute to the compound's chemical stability and reactivity, making it suitable for use in synthetic pathways and biological assays.

Recent studies have highlighted the potential of this compound in the context of drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry has shown that methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate exhibits promising anti-inflammatory properties. The compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway, has been demonstrated through both in vitro and in vivo experiments.

In addition to its anti-inflammatory potential, methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate has also been investigated for its neuroprotective effects. Studies conducted by researchers at the University of California have indicated that this compound can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the compound's ability to enhance mitochondrial function and reduce the production of reactive oxygen species (ROS).

The synthetic route to produce methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate is well-documented in the literature. Typically, the synthesis involves several steps, including the protection of amino groups using Boc chemistry, followed by coupling reactions to form the desired ester and hydroxyl functionalities. The final deprotection step yields the target compound with high purity and yield.

In terms of its physicochemical properties, methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate is a white crystalline solid with a molecular weight of approximately 357.4 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate has been extensively evaluated through toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoate (CAS No. 2119252-83-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in this field.